Cas no 81541-12-0 (Di-p-Methylbenzylidene Sorbitol)

Di-p-Methylbenzylidene Sorbitol structure

81541-12-0 structure

Product Name:Di-p-Methylbenzylidene Sorbitol

CAS No:81541-12-0

MF:C₂₂H₂₆O₆

MW:386.438247203827

CID:727691

PubChem ID:6850837

Update Time:2025-09-27

Di-p-Methylbenzylidene Sorbitol Chemical and Physical Properties

Names and Identifiers

- D-Glucitol,1,3:2,4-bis-O-[(4-methylphenyl)methylene]-
- (1R)-1-[(2R,4S,4aR,6S,8aR)-2,6-bis(4-methylphenyl)-4,4a,8,8a-tetrahydro-[1,3]dioxino[5,4-d][1,3]dioxin-4-yl]ethane-1,2-diol
- NA-3
- 1,3:2,4-di-O-p-methylbenzylidene-D-sorbitol
- 1,3:2,4-Bis-O-(4-methylbenzylidene)sorbitol
- 1,3:2,4-Bis-O-(p-methylbenzylidene)-D-sorbitol
- 1,3:2,4-Di(4-methylbenzylidene)-D-sorbitol
- 1,3:2,4-Di(p-methylbenzylidene)sorbitol
- Di-p-methylbenzylidenesorbitol
- Gel All MD
- Gel All MD-LM 30
- Gel All MDR
- Geniset MD
- Irgaclear DM
- Irgaclear DM-LO
- Millad 3940
- NA 98
- NC 6
- NC 6 (nucleation agent)
- TM 3
- 1,3:2,4-Di-p-methylbenyliedene sorbitol
- CHEMBL3561699
- AKOS025310974
- 1,3:2,4-Di-p-methylbenzylidene sorbitol
- 1,3:2,4-bis(p-methylbenzylidene)sorbitol
- 197809-37-3
- MFCD09038710
- Q27231383
- A830320
- 81541-12-0
- 00YK2U88F9
- 54686-97-4
- (1R)-1-[(4R,4aR,8aS)-2,6-bis(4-methylphenyl)-4,4a,8,8a-tetrahydro-[1,3]dioxino[5,4-d][1,3]dioxin-4-yl]ethane-1,2-diol
- Tox21_303848
- AS-15395
- NCGC00356948-01
- DTXCID4029983
- GEL ALL MD-LM30G
- UNII-00YK2U88F9
- CAS-81541-12-0
- NS00076897
- DTXSID3051381
- D-Glucitol, 1,3:2,4-bis-O-((4-methylphenyl)methylene)-
- SCHEMBL1966771
- NA-98
- NC-6
- Gel All MD-CM 30G
- LQAFKEDMOAMGAK-RLCYQCIGSA-N
- D-Glucitol, 1,3:2,4-bis-O-[(4-methylphenyl)methylene]-
- (1,3:2,4) Diparamethyldibenylidene Sorbitol
- Di-p-Methylbenzylidene Sorbitol
- Inchi： 1S/C22H26O6/c1-13-3-7-15(8-4-13)21-25-12-18-20(28-21)19(17(24)11-23)27-22(26-18)16-9-5-14(2)6-10-16/h3-10,17-24H,11-12H2,1-2H3/t17-,18+,19-,20-,21?,22?/m1/s1
- InChI Key： LQAFKEDMOAMGAK-RLCYQCIGSA-N
- SMILES： O1C(C2C=CC(C)=CC=2)OC[C@H]2[C@@H]1[C@@H]([C@@H](CO)O)OC(C1C=CC(C)=CC=1)O2

Computed Properties

Exact Mass: 386.17300
Monoisotopic Mass: 386.17293854g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 28
Rotatable Bond Count: 4
Complexity: 485
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 77.4Å²

Experimental Properties

Density: 1.230±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 247.0-247.8 ºC
Solubility: Almost insoluble (0.043 g/l) (25 º C),
PSA: 121.38000
LogP: 2.24500

Di-p-Methylbenzylidene Sorbitol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019140849-10g	1,3:2,4-Di-p-methylbenzylidene sorbitol	81541-12-0	95%	10g	$461.76	2023-09-01
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